Cas no 144186-11-8 (Methyl 6-(tert-Butoxycarbonyl)aminonicotinate)
Methyl 6-(tert-Butoxycarbonyl)aminonicotinate is a chemically stable nicotinate derivative widely used in pharmaceutical and organic synthesis. Its key advantages include the presence of a Boc-protected amine group, which enhances selectivity in peptide coupling and other nucleophilic reactions. The methyl ester moiety offers further reactivity for hydrolysis or transesterification, making it a versatile intermediate. The tert-butoxycarbonyl (Boc) group provides excellent protection against unwanted side reactions while allowing easy deprotection under mild acidic conditions. This compound is particularly valuable in medicinal chemistry for the synthesis of heterocyclic scaffolds and bioactive molecules. High purity and consistent performance make it a reliable choice for research and industrial applications.
144186-11-8 structure
Product Name:Methyl 6-(tert-Butoxycarbonyl)aminonicotinate
CAS No:144186-11-8
MF:C12H16N2O4
MW:252.266443252563
MDL:MFCD05663797
CID:854968
PubChem ID:2764194
Update Time:2025-08-02
Methyl 6-(tert-Butoxycarbonyl)aminonicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-((tert-butoxycarbonyl)amino)nicotinate
- methyl 6-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-3-carboxylate
- Methyl 6-[(tert-butoxycarbonyl)amino]nicotinate
- 3-Pyridinecarboxylic acid,6-[[(1,1-dimethylethoxy)carbonyl]amino]-,methyl ester
- 6-tert-butoxycarbonylamino-nicotinic acid methyl ester
- methyl 6-<(tert-butyloxycarbonyl)amino>nicotinoate
- Methyl-6-(t-butoxycarbonylamino)-nicotinate
- methylbutoxycarbonylaminonicotinate
- 6-(Boc-amino)-nicotinic acid methyl ester
- 144186-11-8
- Methyl 6-(Boc-amino)nicotinate
- CHEMBL4897089
- methyl 6-tert-butyloxycarbonylaminonicotinate
- 3-Pyridinecarboxylic acid, 6-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester
- Methyl6-((tert-butoxycarbonyl)amino)nicotinate
- SY064950
- MFCD05663797
- DTXSID40377349
- J-522512
- methyl-6-(tert-butoxycarbonylamino)-nicotinate
- AKOS005070806
- methyl 6-[(tert-butoxycarbonyl)amino]pyridine-3-carboxylate
- 6X-0713
- methyl 6-(tert-butoxycarbonylamino)nicotinate
- KHMRKCRGUHPQLA-UHFFFAOYSA-N
- CS-0097456
- SCHEMBL2772417
- methyl 6-{[(tert-butoxy)carbonyl]amino}pyridine-3-carboxylate
- Methyl 6-(tert-Butoxycarbonyl)aminonicotinate
-
- MDL： MFCD05663797
- Inchi： 1S/C12H16N2O4/c1-12(2,3)18-11(16)14-9-6-5-8(7-13-9)10(15)17-4/h5-7H,1-4H3,(H,13,14,16)
- InChI Key： KHMRKCRGUHPQLA-UHFFFAOYSA-N
- SMILES： O(C(NC1C=CC(C(=O)OC)=CN=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 252.11100
- Monoisotopic Mass: 252.11100700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 77.5Ų
Experimental Properties
- Melting Point: 166-170°C
- PSA: 77.52000
- LogP: 2.28820
Methyl 6-(tert-Butoxycarbonyl)aminonicotinate Security Information
- Hazard Category Code： 36/37/38
- Safety Instruction： 26-36/37/39
- HazardClass：IRRITANT
Methyl 6-(tert-Butoxycarbonyl)aminonicotinate Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 6-(tert-Butoxycarbonyl)aminonicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 045155-1g |
Methyl 6-[(tert-butoxycarbonyl)amino]nicotinate |
144186-11-8 | >95% | 1g |
1932CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 045155-500mg |
Methyl 6-[(tert-butoxycarbonyl)amino]nicotinate |
144186-11-8 | >95% | 500mg |
5883CNY | 2021-05-07 | |
| Chemenu | CM177905-10g |
Methyl 6-[(tert-butoxycarbonyl)amino]nicotinate |
144186-11-8 | 95% | 10g |
$430 | 2021-08-05 | |
| Chemenu | CM177905-1g |
Methyl 6-[(tert-butoxycarbonyl)amino]nicotinate |
144186-11-8 | 95% | 1g |
$84 | 2022-06-12 | |
| Chemenu | CM177905-5g |
Methyl 6-[(tert-butoxycarbonyl)amino]nicotinate |
144186-11-8 | 95% | 5g |
$272 | 2022-06-12 | |
| Chemenu | CM177905-10g |
Methyl 6-[(tert-butoxycarbonyl)amino]nicotinate |
144186-11-8 | 95% | 10g |
$490 | 2022-06-12 | |
| abcr | AB158134-1 g |
Methyl 6-[(tert-butoxycarbonyl)amino]nicotinate |
144186-11-8 | 1g |
€138.50 | 2022-06-02 | ||
| abcr | AB158134-5 g |
Methyl 6-[(tert-butoxycarbonyl)amino]nicotinate |
144186-11-8 | 5g |
€305.50 | 2022-06-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 045155-1g |
Methyl 6-(tert-Butoxycarbonyl)aminonicotinate |
144186-11-8 | >95% | 1g |
1932.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 045155-500mg |
Methyl 6-(tert-Butoxycarbonyl)aminonicotinate |
144186-11-8 | >95% | 500mg |
5883.0CNY | 2021-07-13 |
Methyl 6-(tert-Butoxycarbonyl)aminonicotinate Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
144186-11-8 (Methyl 6-(tert-Butoxycarbonyl)aminonicotinate) Related Products
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